Cas no 849035-66-1 (4-(Methylsulfonyl)-2-nitrobenzaldehyde)

• Product Name: 4-(Methylsulfonyl)-2-nitrobenzaldehyde
• CAS No: 849035-66-1
• MF: C₈H₇NO₅S
• MW: 229.209881067276
• CID: 716625
• PubChem ID: 2761060
• Update Time: 2024-10-26

4-(Methylsulfonyl)-2-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4-(methylsulfonyl)-2-nitro-
• 4-(Methylsulfonyl)-2-nitrobenzaldehyde
• 4-methylsulfonyl-2-nitrobenzaldehyde
• 4-(methylsulphonyl)-2-nitrobenzaldehyde
• 4-methanesulfonyl-2-nitrobenzaldehyde
• 2-Formyl-5-(methylsulphonyl)nitrobenzene, 4-Formyl-3-nitrophenyl methyl sulphone
• 4-(Methylsulphonyl)-2-nitrobenzaldehyde 95+%
• ZIB03566
• AKOS015852563
• MFCD04037929
• SCHEMBL3222735
• DTXSID10375514
• PS-10472
• CS-0180986
• HUGPVFHLSSCVSM-UHFFFAOYSA-N
• 849035-66-1

• MDL： MFCD04037929
• Inchi： 1S/C8H7NO5S/c1-15(13,14)7-3-2-6(5-10)8(4-7)9(11)12/h2-5H,1H3
• InChI Key： HUGPVFHLSSCVSM-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(S(C)(=O)=O)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 229.00400
• Monoisotopic Mass: 229.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.41000
• LogP: 2.41480